Cas no 33064-36-7 (1H-Pyrazole-3-carboxamide)

• Product Name: 1H-Pyrazole-3-carboxamide
• CAS No: 33064-36-7
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD11036164
• CID: 54004
• PubChem ID: 15239624
• Update Time: 2025-05-28

1H-Pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide
• 1(2)H-Pyrazol-3-carbonsaeure-amid
• 1(2)H-pyrazole-3-carboxylic acid amide
• 1H-pyrazole-3-carboxylic acid amide
• PYRAZOL-CARBOXAMIDE
• pyrazolecarboxamide
• AS-18302
• AT10771
• 33064-36-7
• FT-0650440
• J-524078
• pyrazole-5-carboxamide
• SCHEMBL1274
• CS-W006006
• BNYCHCAYYYRJSH-UHFFFAOYSA-N
• MFCD11036164
• EN300-84098
• A5905
• pyrazole carboxamide
• DTXSID10570380
• SCHEMBL9015448
• F8881-7759
• C4H5N3O
• SY033000
• AM20090500
• 2,2-(HYDROXYIMINO)BIS-(ETHANESULFONICACID),DISODIUMSALT
• BCP27108
• CL3448
• AC-6389
• 1H-Pyrazole-5-carboxamide
• Z1095213382
• AKOS005145965
• 2H-PYRAZOLE-3-CARBOXAMIDE
• DB-026873
• STL414712

• MDL： MFCD11036164
• Inchi： 1S/C4H5N3O/c5-4(8)3-1-2-6-7-3/h1-2H,(H2,5,8)(H,6,7)
• InChI Key： BNYCHCAYYYRJSH-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1)N

Computed Properties

• Exact Mass: 111.04300
• Monoisotopic Mass: 111.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.394
• Melting Point: 158-161°C
• Boiling Point: 469.6℃ at 760 mmHg
• Flash Point: 237.8±21.2 °C
• Refractive Index: 1.612
• PSA: 71.77000
• LogP: 0.20890
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1H-Pyrazole-3-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1H-Pyrazole-3-carboxamide

Comprehensive Overview of 1H-Pyrazole-3-carboxamide (CAS No. 33064-36-7): Properties, Applications, and Industry Insights

1H-Pyrazole-3-carboxamide (CAS No. 33064-36-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure. As a derivative of pyrazole, this compound features a carboxamide functional group at the 3-position, enhancing its reactivity and potential for diverse applications. Researchers and industry professionals frequently search for terms like "1H-Pyrazole-3-carboxamide synthesis", "CAS 33064-36-7 applications", and "pyrazole derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₄H₅N₃O, and its unique hydrogen-bonding capabilities make it a valuable building block in medicinal chemistry. Recent studies highlight its role as a precursor for kinase inhibitors and anti-inflammatory agents, aligning with the current trend of targeting enzyme modulation in therapeutic development. Searches for "pyrazole carboxamide bioactivity" and "33064-36-7 solubility" underscore the scientific community's focus on its physicochemical properties and biological interactions.

In agrochemical applications, 1H-Pyrazole-3-carboxamide derivatives have shown promise as plant growth regulators and pesticide intermediates. This aligns with the global demand for sustainable crop protection solutions, as evidenced by trending queries like "green chemistry pyrazole derivatives" and "agrochemical innovation 2024". The compound's ability to form stable complexes with transition metals also positions it as a candidate for catalysis research, a field experiencing rapid growth due to renewable energy initiatives.

From a synthetic perspective, the preparation of CAS 33064-36-7 typically involves cyclocondensation reactions or carboxamide functionalization of pre-formed pyrazole cores. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, topics frequently searched alongside "pyrazole-3-carboxamide characterization". The compound's stability under various pH conditions and thermal profiles are additional areas of investigation, particularly for formulation scientists.

The commercial availability of 1H-Pyrazole-3-carboxamide has expanded significantly, with suppliers offering both research-grade and bulk quantities. Procurement-related searches like "33064-36-7 supplier" and "pyrazole carboxamide price trends" indicate robust market interest. Regulatory compliance documentation, including REACH registration status and safety data sheets, remains essential for industrial users navigating chemical compliance frameworks.

Emerging research directions for this compound include its potential in material science applications, particularly in the development of organic semiconductors and coordination polymers. The scientific literature shows increasing citations for "pyrazole-based functional materials", reflecting interdisciplinary interest. Computational chemistry studies utilizing molecular docking simulations with this scaffold further demonstrate its relevance in rational drug design methodologies.

Quality specifications for CAS 33064-36-7 typically require ≥98% purity, with stringent control of residual solvents and heavy metals. Analytical certificates often reference ICH guidelines for impurities, a critical consideration for pharmaceutical applications. Storage recommendations generally suggest protection from moisture at controlled room temperature, with stability data supporting long-term viability when properly handled.

The patent landscape surrounding 1H-Pyrazole-3-carboxamide derivatives has expanded dramatically, with recent filings covering novel biocidal compositions and photodynamic therapy agents. Intellectual property searches for "pyrazole carboxamide patents" reveal active innovation across multiple sectors. This innovation aligns with broader industry movements toward precision medicine and targeted agrochemicals, where molecular specificity is paramount.

Environmental fate studies of 33064-36-7 indicate moderate biodegradability under aerobic conditions, with hydrolysis being the primary degradation pathway. These findings contribute to discussions about benign by design chemistry principles, particularly when users search for "pyrazole derivative ecotoxicity". Life cycle assessment methodologies are increasingly applied to such specialty chemicals to evaluate their sustainability profiles.

In conclusion, 1H-Pyrazole-3-carboxamide (CAS No. 33064-36-7) represents a multifaceted compound with expanding applications across therapeutic development, crop science, and advanced materials. Its scientific importance is reflected in the diversity of related search terms, from "pyrazole-3-carboxamide mechanism of action" to "bulk 33064-36-7 suppliers". As research continues to uncover new properties and applications, this compound will likely maintain its position as a valuable tool in molecular innovation.